Cas no 1213009-73-4 ((R)-2-Amino-2-(3,5-difluoropyridin-2-yl)ethanol)

• Product Name: (R)-2-Amino-2-(3,5-difluoropyridin-2-yl)ethanol
• CAS No: 1213009-73-4
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• MDL: MFCD11862140
• CID: 1040157
• PubChem ID: 70700762
• Update Time: 2025-05-24

(R)-2-Amino-2-(3,5-difluoropyridin-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(3,5-difluoropyridin-2-yl)ethanol
• 1213009-73-4
• DTXSID10743557
• (2R)-2-AMINO-2-(3,5-DIFLUOROPYRIDIN-2-YL)ETHANOL
• (2R)-2-Amino-2-(3,5-difluoropyridin-2-yl)ethan-1-ol
• (R)-2-Amino-2-(3,5-difluoropyridin-2-yl)ethan-1-ol
• D76705
• CS-0107201
• DB-327954

• MDL： MFCD11862140
• Inchi： 1S/C7H8F2N2O/c8-4-1-5(9)7(11-2-4)6(10)3-12/h1-2,6,12H,3,10H2/t6-/m0/s1
• InChI Key： AMGQRACZJQQGIM-LURJTMIESA-N
• SMILES： FC1=CC(=CN=C1[C@H](CO)N)F

Computed Properties

• Exact Mass: 174.06046921g/mol
• Monoisotopic Mass: 174.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 59.1Ų

Additional information on (R)-2-Amino-2-(3,5-difluoropyridin-2-yl)ethanol

Introduction to (R)-2-Amino-2-(3,5-difluoropyridin-2-yl)ethanol (CAS No. 1213009-73-4)

(R)-2-Amino-2-(3,5-difluoropyridin-2-yl)ethanol (CAS No. 1213009-73-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound is characterized by its amino and hydroxyl functionalities, which are attached to a chiral carbon center, and a 3,5-difluoropyridine moiety. These features make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chiral nature of (R)-2-Amino-2-(3,5-difluoropyridin-2-yl)ethanol is particularly important in drug development, as enantiomers can exhibit different biological activities and pharmacokinetic profiles. The (R)-enantiomer specifically has been shown to possess distinct properties compared to its (S)-counterpart, making it a preferred choice in certain therapeutic applications. Recent studies have highlighted its potential as a key intermediate in the synthesis of drugs targeting neurological disorders, cancer, and inflammatory conditions.

In terms of chemical structure, (R)-2-Amino-2-(3,5-difluoropyridin-2-yl)ethanol consists of an amino group (-NH₂) and a hydroxyl group (-OH) attached to a chiral carbon atom. The 3,5-difluoropyridine ring provides additional chemical stability and enhances the compound's ability to interact with biological targets. The presence of fluorine atoms in the pyridine ring can influence the compound's electronic properties, solubility, and metabolic stability, which are crucial factors in drug design.

The synthesis of (R)-2-Amino-2-(3,5-difluoropyridin-2-yl)ethanol has been optimized through various methods to ensure high enantiomeric purity and yield. One common approach involves the asymmetric hydrogenation of a prochiral ketone precursor followed by selective functionalization steps. Advanced catalytic systems and chiral ligands have been developed to achieve this transformation efficiently. For instance, recent research has demonstrated the use of iridium-based catalysts with phosphine ligands to achieve high enantioselectivity in the hydrogenation step.

The biological activity of (R)-2-Amino-2-(3,5-difluoropyridin-2-yl)ethanol has been extensively studied in various preclinical models. It has shown promising results as an inhibitor of specific enzymes involved in disease pathways. For example, it has been reported to inhibit the activity of certain kinases that play a role in cancer progression and inflammation. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Clinical trials involving compounds derived from (R)-2-Amino-2-(3,5-difluoropyridin-2-yl)ethanol are currently underway to evaluate their safety and efficacy in human subjects. Early-phase trials have demonstrated favorable pharmacokinetic profiles and acceptable safety margins. These findings underscore the potential of this compound as a lead molecule for further drug development.

In conclusion, (R)-2-Amino-2-(3,5-difluoropyridin-2-yl)ethanol (CAS No. 1213009-73-4) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to explore its full potential and refine its synthetic methods for large-scale production.